Cas no 2228251-25-8 (3-amino-1-(thiolan-2-yl)propan-1-one)

• Product Name: 3-amino-1-(thiolan-2-yl)propan-1-one
• CAS No: 2228251-25-8
• MF: C₇H₁₃NOS
• MW: 159.249220609665
• CID: 6165952
• PubChem ID: 165660233
• Update Time: 2025-05-20

3-amino-1-(thiolan-2-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(thiolan-2-yl)propan-1-one
• EN300-1778306
• 2228251-25-8

• Inchi： 1S/C7H13NOS/c8-4-3-6(9)7-2-1-5-10-7/h7H,1-5,8H2
• InChI Key： SLPIBHITAFSHAM-UHFFFAOYSA-N
• SMILES： S1CCCC1C(CCN)=O

Computed Properties

• Exact Mass: 159.07178521g/mol
• Monoisotopic Mass: 159.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 68.4Ų

Additional information on 3-amino-1-(thiolan-2-yl)propan-1-one

Professional Introduction to 3-amino-1-(thiolan-2-yl)propan-1-one (CAS No: 2228251-25-8)

3-amino-1-(thiolan-2-yl)propan-1-one, identified by the Chemical Abstracts Service Number (CAS No) 2228251-25-8, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic thiol derivative features a unique structural motif that has garnered attention for its potential applications in drug discovery and molecular recognition. The compound’s molecular framework, comprising an amino group, a propanone backbone, and a thiolan ring, positions it as a versatile scaffold for further chemical manipulation and functionalization. Its chemical properties and reactivity make it a valuable intermediate in the synthesis of more complex molecules, particularly those targeting neurological and inflammatory pathways.

The thiolan moiety in 3-amino-1-(thiolan-2-yl)propan-1-one contributes to its distinct electronic and steric characteristics. Thiolan derivatives are known for their ability to participate in coordination chemistry, metal chelation, and redox reactions, which are critical in designing novel therapeutic agents. The presence of both an amino group and a carbonyl group further enhances its synthetic utility, allowing for diverse modifications such as acylation, alkylation, or condensation reactions. These features make the compound a promising candidate for exploring new chemical entities (NCEs) in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of 3-amino-1-(thiolan-2-yl)propan-1-one as a lead compound for pharmacophore design. Studies indicate that its structural scaffold can mimic natural bioactive molecules, facilitating the development of small-molecule inhibitors or agonists. For instance, the thiolan ring’s ability to interact with biological targets such as enzymes or receptors has been exploited in designing molecules with anti-inflammatory or neuroprotective properties. The amino group provides an additional handle for further derivatization, enabling fine-tuning of physicochemical properties like solubility and metabolic stability.

In the context of drug discovery, the synthesis of 3-amino-1-(thiolan-2-yl)propan-1-one has been optimized using modern catalytic methods to improve yield and selectivity. Transition-metal-catalyzed reactions, particularly those involving palladium or copper complexes, have been employed to construct the thiolan ring efficiently. These approaches align with green chemistry principles by minimizing waste and reducing energy consumption. The compound’s synthesis also benefits from readily available starting materials, making it economically viable for large-scale production if required.

Biological activity studies have revealed that derivatives of 3-amino-1-(thiolan-2-yl)propan-1-one exhibit promising interactions with biological systems. Preliminary assays suggest potential efficacy in modulating pathways associated with oxidative stress and inflammation. The thiol group’s redox-active nature allows it to act as a scavenger for reactive oxygen species (ROS), which is relevant in conditions such as neurodegenerative diseases or ischemic injuries. Additionally, the compound’s ability to cross the blood-brain barrier has been explored in models of central nervous system (CNS) disorders, indicating its potential as a neuropharmacological agent.

The integration of machine learning algorithms into drug discovery pipelines has further accelerated the investigation of 3-amino-1-(thiolan-2-yl)propan-1-one derivatives. Predictive models can rapidly screen virtual libraries generated from this scaffold, identifying candidates with optimized pharmacokinetic profiles or enhanced binding affinity. Such high-throughput virtual screening complements experimental efforts by prioritizing compounds for synthesis and testing based on their predicted biological activity. This synergy between computational methods and traditional wet chemistry underscores the importance of interdisciplinary approaches in modern pharmaceutical research.

Future directions in the study of 3-amino-1-(thiolan-2-yl)propan-1-one may involve exploring its role in medicinal chemistry beyond simple intermediates. Functionalization strategies could include appending pharmacophoric groups to enhance target specificity or introducing prodrugs to improve delivery systems. The compound’s compatibility with biocatalysis also presents opportunities for enantioselective synthesis if chiral derivatives are desired for therapeutic applications. As research progresses, collaborations between academic institutions and pharmaceutical companies will be crucial in translating these findings into clinical candidates.

The broader significance of 3-amino-1-(thiolan-2-yl)propan-1-one lies in its contribution to expanding the chemical toolbox available to medicinal chemists. Its unique structural features offer a balance between structural diversity and synthetic accessibility, making it an attractive building block for innovation. By leveraging advances in synthetic methodologies and computational biology, researchers can harness this compound’s potential to address unmet medical needs across multiple therapeutic areas.